Cas no 2731014-94-9 (2-methyl-2,6-diazabicyclo3.2.1octane)

• Product Name: 2-methyl-2,6-diazabicyclo3.2.1octane
• CAS No: 2731014-94-9
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• MDL: MFCD34562899
• CID: 5666292
• PubChem ID: 135226735
• Update Time: 2025-06-13

2-methyl-2,6-diazabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• EN300-27737182
• 2-methyl-2,6-diazabicyclo[3.2.1]octane
• 2731014-94-9
• SCHEMBL20384115
• 2-methyl-2,6-diazabicyclo3.2.1octane

• MDL： MFCD34562899
• Inchi： 1S/C7H14N2/c1-9-3-2-6-4-7(9)5-8-6/h6-8H,2-5H2,1H3
• InChI Key： MJFMBLQCTDKMDY-UHFFFAOYSA-N
• SMILES： N1(C)CCC2CC1CN2

Computed Properties

• Exact Mass: 126.115698455g/mol
• Monoisotopic Mass: 126.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 15.3Ų

Additional information on 2-methyl-2,6-diazabicyclo3.2.1octane

Recent Advances in the Study of 2-Methyl-2,6-diazabicyclo[3.2.1]octane (CAS: 2731014-94-9) and Its Applications in Chemical Biology and Medicine

The compound 2-methyl-2,6-diazabicyclo[3.2.1]octane (CAS: 2731014-94-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This bicyclic amine scaffold is characterized by its rigid conformation and nitrogen-rich framework, making it an attractive building block for drug discovery. Recent studies have explored its utility as a versatile pharmacophore in the design of novel bioactive molecules targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of 2-methyl-2,6-diazabicyclo[3.2.1]octane into small molecule inhibitors of protein-protein interactions (PPIs). The researchers found that the constrained bicyclic structure provided optimal spatial orientation for binding to challenging PPI targets, particularly in oncology applications. The compound's ability to maintain favorable physicochemical properties while enhancing target engagement has made it particularly valuable in lead optimization campaigns.

Further investigations into the synthetic accessibility of 2731014-94-9 have yielded improved synthetic routes with higher yields and better stereochemical control. A recent patent application (WO2023056421) describes a novel asymmetric synthesis method that achieves >95% enantiomeric excess, addressing previous challenges in obtaining optically pure forms of this scaffold. This advancement is particularly crucial for its application in CNS-targeted therapeutics where stereochemistry plays a critical role in blood-brain barrier penetration and receptor selectivity.

In the realm of antimicrobial research, derivatives of 2-methyl-2,6-diazabicyclo[3.2.1]octane have shown promising activity against multidrug-resistant bacterial strains. A 2024 study in ACS Infectious Diseases reported that quaternary ammonium derivatives of this scaffold exhibited potent activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA), with MIC values in the low micromolar range. The mechanism appears to involve disruption of bacterial membrane integrity while maintaining selectivity over mammalian cells.

The pharmacokinetic profile of 2731014-94-9-containing compounds has been systematically investigated in several recent preclinical studies. Data presented at the 2024 American Chemical Society National Meeting revealed that the scaffold contributes to favorable ADME properties, including good metabolic stability and oral bioavailability. These characteristics, combined with its synthetic tractability, position 2-methyl-2,6-diazabicyclo[3.2.1]octane as a privileged structure in medicinal chemistry with applications spanning multiple therapeutic areas.

Looking forward, the versatility of this scaffold continues to inspire innovative applications. Current research directions include its incorporation into PROTACs (proteolysis targeting chimeras) for targeted protein degradation and as a component of novel radiopharmaceuticals for diagnostic imaging. The unique spatial arrangement of its nitrogen atoms also makes it a candidate for metal coordination in catalytic and sensing applications. As synthetic methodologies continue to evolve and biological evaluations progress, 2-methyl-2,6-diazabicyclo[3.2.1]octane is poised to remain at the forefront of chemical biology research in the coming years.